molecular formula C15H16O2 B231783 2-Butyl-3-methylnaphthalene-1,4-dione

2-Butyl-3-methylnaphthalene-1,4-dione

Cat. No.: B231783
M. Wt: 228.29 g/mol
InChI Key: BXRGMKVTCTWHRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Butyl-3-methylnaphthalene-1,4-dione is a naphthoquinone derivative characterized by a bicyclic aromatic system (naphthalene) with ketone groups at positions 1 and 2. The substituents—a butyl group at position 2 and a methyl group at position 3—modulate its electronic, physical, and chemical properties. These compounds are often explored for their biological activity, crystallographic behavior, and synthetic utility, making comparative analysis critical for understanding structure-property relationships.

Properties

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

2-butyl-3-methylnaphthalene-1,4-dione

InChI

InChI=1S/C15H16O2/c1-3-4-7-11-10(2)14(16)12-8-5-6-9-13(12)15(11)17/h5-6,8-9H,3-4,7H2,1-2H3

InChI Key

BXRGMKVTCTWHRD-UHFFFAOYSA-N

SMILES

CCCCC1=C(C(=O)C2=CC=CC=C2C1=O)C

Canonical SMILES

CCCCC1=C(C(=O)C2=CC=CC=C2C1=O)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Substituent Effects

The substituents on the naphthalene-1,4-dione core significantly influence molecular interactions and properties. Key analogs include:

Compound Name Substituents (Positions) Key Structural Features Reference
2-Chloro-3-(propylamino)naphthalene-1,4-dione Cl (2), NH-propyl (3) Polar chloro and amino groups enhance reactivity and solubility
3-Allyl-2-hydroxy-5,6,8-trimethoxy-naphthalene-1,4-dione Allyl (3), OH (2), OMe (5,6,8) Bulky substituents and hydrogen bonding via OH group
2-Butyl-3-methylnaphthalene-1,4-dione Butyl (2), CH₃ (3) Hydrophobic alkyl groups increase lipophilicity N/A

Key Observations :

  • Lipophilicity : The butyl and methyl groups in the target compound likely enhance hydrophobic interactions compared to polar substituents (e.g., Cl, NH₂) in analogs .
  • Crystal Packing : Bulky substituents (e.g., allyl, trimethoxy in ) disrupt dense packing, whereas smaller groups (methyl, butyl) may favor van der Waals interactions .

Electronic and Physical Properties

Data from pyran-2,4-dione derivatives () and naphthoquinones highlight trends in dipole moments and spectroscopic behavior:

Compound Type Dipole Moment (Debye) NMR Correlation (R²) Notable Interactions Reference
Bis-(β-enamino-pyran-2,4-dione) 2a Higher than 2b 0.93–0.94 (¹H/¹³C) H···H, O···H dominant
2-Chloro-3-(propylamino)-naphthoquinone N/A N/A Polar substituents increase solubility
Target Compound (Inferred) Moderate (alkyl groups) N/A Predominant H···C interactions N/A

Key Observations :

  • Dipole Moments: Polar substituents (e.g., enamino groups in ) increase dipole moments, while alkyl groups (butyl/methyl) reduce polarity .
  • NMR Data: Strong correlations (R² > 0.93) between calculated and experimental NMR shifts in pyran-diones suggest reliable predictive models for naphthoquinones .

Key Observations :

  • Yield Optimization: Imidazolidinic derivatives achieve 70–74% yields via Strecker synthesis, suggesting efficient protocols for naphthoquinone functionalization .
  • Reactivity: Chloro-substituted naphthoquinones () undergo nucleophilic displacement, whereas alkyl groups may require milder conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.